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Compound of Interest

Compound Name: Suberoyl chloride

Cat. No.: B127285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational plans, and disposal information for

the handling of Suberoyl chloride (also known as Octanedioyl dichloride). Adherence to these

guidelines is essential to ensure personal safety and mitigate risks in the laboratory

environment.

Suberoyl chloride is a corrosive and moisture-sensitive chemical that requires careful

handling in a controlled setting. It can cause severe burns to the skin and eyes and is harmful if

inhaled or ingested.[1][2][3] This guide serves as a procedural resource for its safe use.

Chemical and Physical Properties
A summary of key quantitative data for Suberoyl chloride is provided below for easy

reference.
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Property Value

Synonyms
Octanedioyl dichloride, Suberic acid

dichloride[1][2]

CAS Number 10027-07-3[2]

Molecular Formula C8H12Cl2O2[3][4]

Molecular Weight 211.08 g/mol [4]

Appearance
Clear, colorless to light yellow/brown liquid[1][3]

[4]

Boiling Point 147 °C @ 12 mmHg[4]

Flash Point > 110 °C / > 230 °F[1][5]

Operational and Safety Plan
A systematic approach is crucial when working with Suberoyl chloride. The following sections

detail the necessary engineering controls, personal protective equipment (PPE), handling

procedures, and emergency responses.

Engineering Controls
Proper ventilation and emergency facilities are the first line of defense against exposure.

Chemical Fume Hood: All handling of Suberoyl chloride must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[1][6]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and in close proximity to the workstation.[1][2][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact with the chemical.
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Body Part Required PPE Specification

Eyes/Face Safety Goggles & Face Shield

Wear chemical safety goggles

that comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][2] A full-

face shield is also

recommended.[3][7]

Skin Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][8]

Protective Clothing

A lab coat, long-sleeved

clothing, and an apron are

required to prevent skin

contact.[1][8]

Respiratory Respirator (if needed)

Work should be performed in a

fume hood.[1] If ventilation is

inadequate or exposure limits

are exceeded, use a

NIOSH/MSHA-approved

respirator.[1][6]

Step-by-Step Handling Protocol
Preparation:

Before starting, ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Confirm the location and operational status of the nearest safety shower and eyewash

station.[1]

Put on all required PPE as detailed in the table above.
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Keep the container of Suberoyl chloride tightly closed when not in use.[1]

This material is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen) and

take precautions to avoid any contact with water or moist air.[1][2][6] Incompatible

materials include water, strong bases, alcohols, and oxidizing agents.[1][8]

Avoid breathing any vapors, mists, or gases.[1]

Prevent all contact with eyes, skin, and clothing.[1]

Storage:

Store in a cool, dry, and well-ventilated area designated as a "Corrosives Area".[1][2][6]

Keep containers tightly sealed to protect from moisture.[1][2]

Store away from incompatible materials.[1]

Emergency and Disposal Plans
Immediate and correct response to an exposure or spill is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Get medical aid immediately.[1] Immediately

flush skin with plenty of water for at least 15

minutes while removing all contaminated

clothing and shoes.[1][2]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, administer

oxygen. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][2]

[8]

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, using the fume hood to contain vapors.[1]

Contain: Wearing full PPE, cover the spill with a dry, inert absorbent material such as sand,

dry lime, soda ash, or a universal binder.[1][2][8] Do not use water.[1][5]

Collect: Carefully sweep or scoop the absorbed material into a suitable, closed container for

disposal.[1][8]

Decontaminate: Clean the spill area thoroughly.

All waste containing Suberoyl chloride must be treated as hazardous.
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Dispose of waste in a designated, labeled, and sealed container.

Waste disposal must be conducted through an approved waste disposal plant.[2][3][9]

It is imperative to consult and comply with all local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Safe Handling Workflow
The following diagram illustrates the logical flow for safely working with Suberoyl chloride,

from initial preparation to final disposal, including emergency pathways.

1. Preparation
- Verify fume hood

- Don PPE
- Locate safety equipment

2. Handling
- Work in fume hood

- Avoid water/moisture
- Keep container closed

3. Storage & Disposal
- Store in corrosives area

- Seal container tightly
- Dispose as hazardous waste

Normal Workflow

Spill Occurs

Accident

Personnel Exposure

Accident

Work Complete

Spill Response Protocol
- Evacuate & Ventilate

- Absorb with inert material
- Collect for disposal

First Aid Measures
- Use safety shower/eyewash

- Remove contaminated clothing
- Seek immediate medical attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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